Cas no 898458-65-6 (N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methyl-3-nitrobenzamide)

• Product Name: N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methyl-3-nitrobenzamide
• CAS No: 898458-65-6
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 5485930
• Update Time: 2025-10-29

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-furanyl)ethyl]-4-methyl-3-nitro-
• N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methyl-3-nitrobenzamide

• Inchi： 1S/C23H23N3O4/c1-16-8-9-18(13-20(16)26(28)29)23(27)24-14-21(22-7-4-12-30-22)25-11-10-17-5-2-3-6-19(17)15-25/h2-9,12-13,21H,10-11,14-15H2,1H3,(H,24,27)
• InChI Key： CUNZCWBRGABSJK-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Additional information on N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methyl-3-nitrobenzamide

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methyl-3-nitrobenzamide: A Comprehensive Overview

The compound with CAS No 898458-65-6, named N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-methyl-3-nitrobenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising properties, which have been explored in recent studies.

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl serves as the key substituent in this molecule, contributing to its reactivity and selectivity. The presence of the furan ring introduces aromaticity and potential for conjugation, while the tetrahydroisoquinoline moiety adds rigidity and enhances the molecule's stability. The benzamide core further modulates the electronic properties of the compound, making it suitable for a wide range of applications.

Recent research has focused on the synthesis and characterization of this compound. Studies have demonstrated that the synthesis of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl derivatives can be optimized through a combination of coupling reactions and catalytic processes. These methods not only improve yield but also allow for fine-tuning of the molecule's properties to suit specific applications.

The 4-methyl and 3-nitro substituents on the benzamide ring play a crucial role in determining the compound's reactivity and biological activity. The methyl group introduces electron-donating effects, enhancing the molecule's stability and solubility. Conversely, the nitro group imparts electron-withdrawing effects, which can influence the molecule's interaction with biological targets such as enzymes or receptors.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Preclinical studies have shown that N-benzamide derivatives can exhibit significant bioactivity against various disease models. For instance, research has demonstrated that this compound may possess anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory pathways.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The unique combination of aromaticity and rigidity in its structure makes it a candidate for use in advanced materials such as polymers or organic semiconductors. Recent studies have investigated its potential as a building block for self-assembling materials and nanomaterials.

The development of efficient synthetic routes for this compound has been a focal point of recent research efforts. By leveraging modern synthetic methodologies such as microwave-assisted synthesis or continuous flow chemistry, researchers have achieved higher yields and improved purity levels. These advancements not only facilitate large-scale production but also pave the way for further exploration of its applications.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugation between the furan ring and tetrahydroisoquinoline moiety significantly influences the molecule's electronic properties. This understanding is critical for designing analogs with tailored properties for specific uses.

In conclusion, N-benzamide derivatives, particularly those with substituted furan and tetrahydroisoquinoline groups like CAS No 898458 65 6 (N ̃(furan ̃ yl) etc.), represent a class of compounds with immense potential across multiple disciplines. Ongoing research continues to unlock new insights into their synthesis, properties, and applications